4-(Dimethylsulfamoyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C9H12N2O3S/c1-11(2)15(13,14)8-5-3-7(4-6-8)9(10)12/h3-6H,1-2H3,(H2,10,12)
• InChI Key: DBEOFOZTDBYWAT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol

Description

4-(Dimethylsulfamoyl)benzamide is a chemical compound with the CAS number 210918-06-2. It’s used in scientific research and has a complex structure, enabling diverse applications in fields like medicinal chemistry and material science.

Synthesis Analysis

The synthesis of benzamides, including this compound, can be achieved through direct condensation of carboxylic acids and amines. This process involves the use of a superior and recoverable catalyst, low reaction times, a simple procedure, and ultrasonic irradiation as a green and powerful technology.

Molecular Structure Analysis

The molecular structure of this compound is complex. It has a molecular weight of 228.27. The InChI code for this compound is 1S/C9H12N2O3S/c1-11(2)15(13,14)8-5-3-7(4-6-8)9(10)12/h3-6H,1-2H3,(H2,10,12).

Chemical Reactions Analysis

The synthesis of sulfamoyl-benzamides, including this compound, involves various chemical reactions. These reactions were performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth.

Scientific Research Applications

Chemistry and Pharmacology of Novel Synthetic Opioid Receptor Agonists

A comprehensive review on the chemistry and pharmacology of non-fentanyl novel synthetic opioid receptor agonists, including N-substituted benzamides, highlights the emergence of compounds with similar chemical structures to 4-(Dimethylsulfamoyl)benzamide on the illicit drugs market. The study emphasizes the importance of international early warning systems in tracking emerging psychoactive substances and underscores the significance of stereochemistry, as it greatly influences the potency of these compounds (Sharma et al., 2018).

Supramolecular Chemistry and Applications of Benzene-1,3,5-tricarboxamide

A detailed review on benzene-1,3,5-tricarboxamide (BTA), a compound structurally related to this compound, elucidates its growing importance in various scientific disciplines. The simple structure of BTAs, combined with a comprehensive understanding of their supramolecular self-assembly, enables their application in fields ranging from nanotechnology and polymer processing to biomedical applications. The versatile nature of this supramolecular building block is paving the way for emerging commercial applications (Cantekin et al., 2012).

Pharmacological Properties and Clinical Use of Metoclopramide

Metoclopramide, a compound sharing the benzamide moiety with this compound, is extensively reviewed for its pharmacological properties and clinical applications in gastro-intestinal diagnostics and treatment of various types of vomiting and gastro-intestinal disorders. The review provides insights into the drug's effects on gastro-intestinal motility and its interaction with other pharmaceuticals (Pinder et al., 2012).

Amyloid Imaging in Alzheimer's Disease

The advancement in developing amyloid imaging ligands, including those structurally related to this compound, for measuring amyloid in vivo in Alzheimer's disease patients is reviewed. The use of these radioligands in PET imaging is a breakthrough in understanding the pathophysiological mechanisms and time course of amyloid deposits in the brain, offering potential for early detection and evaluation of new antiamyloid therapies (Nordberg, 2007).

Mechanism of Action

Target of Action

The primary target of 4-(Dimethylsulfamoyl)benzamide is Carbonic Anhydrase 2 . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

Biochemical Pathways

Given its target, it can be inferred that it may influence thecarbon dioxide transport and pH regulation pathways in the body, as these are the primary functions of Carbonic Anhydrase 2 .

Result of Action

Given its target, it can be hypothesized that the compound may influence cellular processes related to carbon dioxide transport and pH regulation .